Cas no 1326810-30-3 (4-(3,4-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-(3,4-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326810-30-3
• MF: C₁₆H₁₈Cl₂N₂O₄
• MW: 373.231122493744
• MDL: MFCD19706253
• CID: 4694594
• Update Time: 2025-10-22

4-(3,4-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706253
• Inchi： 1S/C16H18Cl2N2O4/c1-19-6-4-16(5-7-19)20(13(9-24-16)15(22)23)14(21)10-2-3-11(17)12(18)8-10/h2-3,8,13H,4-7,9H2,1H3,(H,22,23)
• InChI Key： LPGVBJIBITXSFF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(N1C(C(=O)O)COC21CCN(C)CC2)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 510
• Topological Polar Surface Area: 70.1

Additional information on 4-(3,4-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Introduction to 4-(3,4-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-30-3) and Its Emerging Applications in Chemical Biology

4-(3,4-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, identified by its CAS number 1326810-30-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique spirocyclic framework and functional moieties. This compound belongs to a class of heterocyclic spiro compounds, which are known for their diverse biological activities and potential applications in drug discovery and material science. The presence of both 3,4-dichlorobenzoyl and 1-oxa-4,8-diazaspiro[4.5]decane moieties in its molecular structure endows it with distinct chemical properties that make it a valuable scaffold for further derivatization and exploration.

The spirocyclic core of this compound, specifically the 1-oxa-4,8-diazaspiro[4.5]decane moiety, introduces a rigid bicyclic system that can influence the conformational flexibility and binding affinity of the molecule. This structural feature is particularly interesting for medicinal chemists who are seeking to design molecules with optimized pharmacokinetic profiles. The 3,4-dichlorobenzoyl group, on the other hand, provides a reactive site for further functionalization, allowing for the introduction of additional substituents that can modulate biological activity.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential as bioactive molecules. Spirocycles are known to exhibit favorable properties such as reduced metabolic liability and improved oral bioavailability, making them attractive candidates for drug development. The 1-oxa-4,8-diazaspiro[4.5]decane scaffold has been particularly studied for its ability to interact with biological targets in unique ways, often leading to high-affinity binding and potent biological effects.

One of the most compelling aspects of 4-(3,4-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is its potential as a lead compound for the development of novel therapeutic agents. The combination of the spirocyclic framework and the 3,4-dichlorobenzoyl group creates a versatile platform that can be modified to target various biological pathways. For instance, studies have shown that derivatives of this compound can exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression.

Recent research has highlighted the importance of bioisosteric replacements in drug design, where structural elements are replaced with functionally equivalent moieties to improve pharmacological properties. The spirocyclic system in this compound serves as an excellent example of such a bioisostere, offering a rigid constraint that can enhance binding specificity while maintaining overall molecular flexibility. This concept has been leveraged in the design of small-molecule inhibitors that target protein-protein interactions critical for disease mechanisms.

The 3,4-dichlorobenzoyl group in the molecule also plays a crucial role in determining its reactivity and interaction with biological targets. Chlorinated aromatic rings are well-known for their ability to participate in various non-covalent interactions, including π-stacking and hydrophobic effects, which can significantly influence binding affinity and selectivity. By strategically modifying the chlorine substituents or introducing additional functional groups at this position, researchers can fine-tune the pharmacological profile of the compound.

In addition to its potential as an anti-inflammatory agent, preliminary studies have suggested that derivatives of this compound may have applications in antiviral therapy. The unique structural features of the spirocyclic core could facilitate interactions with viral proteases or other essential viral proteins, leading to inhibition of viral replication. This area remains an active area of investigation, with researchers exploring various derivatives to optimize efficacy and minimize off-target effects.

The synthesis of 4-(3,4-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The spirocyclic system requires careful construction to ensure regioselectivity and high yield during synthesis. However， advances in organometallic chemistry and transition-metal-catalyzed reactions have made it possible to construct complex spirocycles with greater ease than previously thought. These methodologies have enabled the preparation of increasingly sophisticated derivatives for biological evaluation.

The future prospects for this compound are promising, with ongoing research focusing on expanding its chemical space through combinatorial chemistry and library synthesis approaches. By generating large libraries of derivatives based on this scaffold， researchers aim to identify novel bioactive molecules with improved pharmacological properties. High-throughput screening (HTS) techniques combined with computational modeling will be instrumental in accelerating this process by rapidly evaluating large numbers of compounds for their biological activity.

In conclusion, 4-(3,4-Dichlorobenzoyl)-8-methyl-1-oxa-4，8-diazaspiro[45]decane - 3-carboxylic acid (CAS No．1326810 - 30 - 3) represents a structurally intriguing compound with significant potential in chemical biology． Its unique spirocyclic framework combined with reactive functional groups such as the 34 dichlorobenzoyl moiety makes it an attractive scaffold for further derivatization． Emerging research suggests that this compound may have applications in drug discovery， particularly as a lead structure for developing novel therapeutic agents targeting inflammation， cancer，and viral infections． As synthetic methodologies continue to evolve，the accessibility of increasingly complex derivatives will likely drive further exploration into their biological applications．